Cas no 55338-30-2 (5-METHYL-7-HYDROXYISOFLAVONE)

5-METHYL-7-HYDROXYISOFLAVONE Properties

Names and Identifiers

• 5-METHYL-7-HYDROXYISOFLAVONE
• 7-hydroxy-5-methyl-3-phenyl-chromen-4-one
• 7-Hydroxy-5-methyl-isoflavon
• 7-hydroxy-5-methyl-isoflavone
• KB-249942
• SureCN4464671
• SCHEMBL4464671
• 7-HYDROXY-5-METHYL-3-PHENYLCHROMEN-4-ONE
• AKOS025402461
• 55338-30-2
• AC-9320
• MFCD00075659
• DTXSID40558070
• 7-Hydroxy-5-methyl-3-phenyl-4H-1-benzopyran-4-one
• DB-100725
• 5-methyl-7-hydroxy-isoflavone
• 7-hydroxy-5-methyl-3-phenyl-4H-chromen-4-one
• 7-Hydroxy-5-methyl-3-phenyl-chromen-4-one
• 5-Methyl-7-hydroxyisoflavone
• +Expand

• MDL： MFCD00075659
• InChIKey： BNGROPIASMMBOU-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H12O3/c1-10-7-12(17)8-14-15(10)16(18)13(9-19-14)11-5-3-2-4-6-11/h2-9,17H,1H3
• SMILES： Cc1cc(cc2c1c(=O)c(co2)c3ccccc3)O

Computed Properties

• Exact Mass: 252.07866
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 252.078644241g/mol
• Heavy Atom Count: 19
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• Boiling Point: 474.6±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 182.9±22.2 °C
• Density: 1.3±0.1 g/cm3